Cas no 1393536-51-0 ((4-Chloro-2-methoxy-5-methylphenyl)boronic acid)

• Product Name: (4-Chloro-2-methoxy-5-methylphenyl)boronic acid
• CAS No: 1393536-51-0
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• CID: 4698349
• Update Time: 2023-08-15

(4-Chloro-2-methoxy-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• GYJWZOHHZXKPPQ-UHFFFAOYSA-N
• (4-chloro-2-methoxy-5-methylphenyl)boronic acid
• B-(4-CHLORO-2-METHOXY-5-METHYLPHENYL)-BORONIC ACID
• (4-Chloro-2-methoxy-5-methylphenyl)boronic acid

• Inchi： 1S/C8H10BClO3/c1-5-3-6(9(11)12)8(13-2)4-7(5)10/h3-4,11-12H,1-2H3
• InChI Key： GYJWZOHHZXKPPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B(O)O)C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 49.7